(1-Benzyl-1H-indazol-5-yl)-(6,7-dimethoxy-quinazolin-4-yl)-amine

• Molecular Formula: C24H21N5O2
• Molecular Weight: 411.5 g/mol
• IUPAC Name: N-(1-benzylindazol-5-yl)-6,7-dimethoxyquinazolin-4-amine
• InChI: InChI=1S/C24H21N5O2/c1-30-22-11-19-20(12-23(22)31-2)25-15-26-24(19)28-18-8-9-21-17(10-18)13-27-29(21)14-16-6-4-3-5-7-16/h3-13,15H,14H2,1-2H3,(H,25,26,28)
• InChI Key: YILRBOLKDDWRKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC4=C(C=C3)N(N=C4)CC5=CC=CC=C5)OC

Description

(1-Benzyl-1H-indazol-5-yl)-(6,7-dimethoxy-quinazolin-4-yl)-amine is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Benzyl-1H-indazol-5-yl)-(6,7-dimethoxy-quinazolin-4-yl)-amine typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the indazole and quinazoline intermediates, followed by their coupling through amination reactions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

(1-Benzyl-1H-indazol-5-yl)-(6,7-dimethoxy-quinazolin-4-yl)-amine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another, altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine or alkane derivatives.

Scientific Research Applications

Chemistry

In chemistry, (1-Benzyl-1H-indazol-5-yl)-(6,7-dimethoxy-quinazolin-4-yl)-amine is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology

In biological research, this compound is studied for its potential interactions with biological macromolecules. It can serve as a probe to investigate enzyme activities, receptor binding, and cellular pathways.

Medicine

In medicine, this compound is explored for its potential therapeutic properties. It may exhibit activity against certain diseases by targeting specific molecular pathways.

Industry

In industry, this compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (1-Benzyl-1H-indazol-5-yl)-(6,7-dimethoxy-quinazolin-4-yl)-amine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in cellular processes. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other indazole and quinazoline derivatives, such as:

• (1-Benzyl-1H-indazol-5-yl)-(6,7-dimethoxy-quinazolin-4-yl)-methanol
• (1-Benzyl-1H-indazol-5-yl)-(6,7-dimethoxy-quinazolin-4-yl)-ketone

Uniqueness

What sets (1-Benzyl-1H-indazol-5-yl)-(6,7-dimethoxy-quinazolin-4-yl)-amine apart is its specific combination of functional groups and structural features. This unique arrangement allows for distinct chemical reactivity and biological activity, making it a valuable compound for various applications.